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Barium bromide dihydrate (BaBr2-2H20) is an inorganic salt utilized in various scientific
applications, including the manufacturing of other bromides, photographic compounds, and
phosphors.[1] It serves as a precursor in chemical synthesis and is also used in the purification
of radium.[1] While its utility is significant, its handling demands a comprehensive
understanding of its toxicological profile and chemical properties. This guide, intended for
laboratory and drug development professionals, moves beyond a standard Safety Data Sheet
(SDS) to provide a deeper, more practical understanding of the causality behind safety
protocols. The primary hazard associated with this compound stems from the bioavailability of
the barium ion (Ba2*) upon dissolution, which can interfere with physiological processes,
particularly potassium channels. This guide is structured to provide not just procedural steps,
but the scientific rationale necessary for creating a self-validating system of safety in your
laboratory.

Chapter 1: Chemical Identity and Physicochemical
Properties

Barium bromide dihydrate is a white, crystalline solid.[1][2] Its hygroscopic nature—the
tendency to absorb moisture from the air—is a critical factor for both storage and handling.[3]
[4][5][6][7] Exposure to atmospheric moisture can lead to clumping and degradation, potentially
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altering its reactivity and making accurate measurement difficult. The dihydrate form will lose its
water of hydration upon heating.[2]

A summary of its key physicochemical properties is presented below for quick reference.

Table 1: Physicochemical Properties of Barium Bromide Dihydrate

Property Value Source(s)
Chemical Formula BaBrz-2H20 [2][3]I5]
CAS Number 7791-28-8 [2131[4][51181[9]
Molecular Weight 333.19 g/mol [3]
Appearance White crystalline powder/solid [1112][4]
Odor Odorless [41[6]
Melting Point 75°C (decomposes, loses 2]

H20)
Density 3.58 - 3.70 g/cm3 [2][6]
Solubility in Water Highly soluble [31[6][10]

- Stable under normal
Stability o . [31[4][5][7][8]
conditions; Hygroscopic

Chapter 2: Hazard Identification and Toxicological
Insights

Barium bromide dihydrate is classified as hazardous, primarily due to its acute toxicity if
swallowed or inhaled.[5][8][11] The Globally Harmonized System (GHS) classification reflects
this with the signal word "Warning" and the hazard statement H302 + H332: Harmful if
swallowed or if inhaled.[5][8]

The toxicity is not attributed to the bromide ion but to the soluble barium ion. Ingestion or
inhalation allows the compound to dissolve in bodily fluids, releasing Ba?* ions. These ions can
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cause a condition known as hypokalemia by blocking potassium channels in cell membranes,
which is critical for muscle function, including the cardiac muscle.[6]

Routes of Exposure and Associated Symptoms:

 Ingestion: This is the most significant route of exposure. Swallowing even a small quantity
can lead to serious health hazards, including nausea, vomiting, abdominal pain, and
diarrhea.[4][6][8] In severe cases, it can affect the cardiovascular system (causing
hypertension or bradycardia), the central nervous system (leading to tremors or
convulsions), and may result in muscular paralysis.[4][6]

 Inhalation: Inhaling the dust can cause respiratory tract irritation.[4][8] Because the
compound is soluble, inhaled particles can be absorbed into the bloodstream, leading to
systemic effects similar to ingestion.

o Skin Contact: While less severe, dust may cause skin irritation, particularly in skin folds or
when combined with tight clothing.[8]

o Eye Contact: Dust can cause mechanical irritation to the eyes.[6][8]

The following diagram illustrates the logical flow of hazard identification and the primary
concerns associated with Barium bromide dihydrate.
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Caption: Hazard identification workflow for Barium bromide dihydrate.
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Chapter 3: Exposure Controls and Personal
Protective Equipment (PPE)

Given the high acute toxicity, preventing exposure is paramount. This is achieved through a
combination of engineering controls and appropriate PPE. The choice of these controls is
directly dictated by the hazards identified in the previous chapter.

Engineering Controls: The primary engineering control is to minimize the generation and
inhalation of dust.

e Ventilation: Always handle Barium bromide dihydrate in a well-ventilated area.[3][4][8] For
procedures that may generate significant dust, such as weighing or transferring powder, a
chemical fume hood or a ventilated enclosure is required to keep airborne levels below
recommended exposure limits.[3][4][6]

o Workstation Proximity: Ensure that an eyewash station and a safety shower are located
close to the workstation.[3] This is a critical preparatory measure for immediate response to
accidental exposure.

Personal Protective Equipment (PPE): The selection of PPE is based on a risk assessment of
the specific tasks being performed.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3]

o Skin Protection: Wear a lab coat and gloves.[6] Given that skin irritation is a possibility,
gloves should be worn at all times when handling the compound.

o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved dust respirator should be used.[4][6] The goal is to prevent
inhalation, which can lead to severe systemic toxicity.

Chapter 4: First-Aid and Emergency Response
Protocols
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Immediate and correct first-aid is critical in mitigating the effects of exposure. All personnel
handling this material must be trained in these procedures. It is crucial that first-aiders protect
themselves by wearing appropriate PPE before assisting a victim.[4][8]

Protocol 1: Emergency First-Aid Measures

o General Advice: In all cases of significant exposure, call a poison control center or a doctor
immediately.[4][8] Provide them with the Safety Data Sheet for the compound.

 If Inhaled: a. Move the person to fresh air immediately.[3][4][8] b. If the person is not
breathing, give artificial respiration. Crucially, do not use the mouth-to-mouth method if the
substance was ingested or inhaled, as this could expose the first-aider to the toxic material.
[3][4] Use a pocket mask with a one-way valve or another proper respiratory medical device.
[3][4] c. If breathing is difficult, provide oxygen.[4][12] d. Seek immediate medical attention.[3]

[4]

 If Swallowed: a. Do NOT induce vomiting.[3][12] b. If the person is conscious and alert, rinse
their mouth with water and have them drink 2-4 cupfuls of milk or water.[11][12] c. Never give
anything by mouth to an unconscious person.[4][11] d. Seek immediate medical attention.[3]

[4]

» In Case of Skin Contact: a. Wash the affected area immediately and thoroughly with plenty of
water for at least 15 minutes while removing contaminated clothing.[3][12] b. Get medical
attention if irritation develops or persists.[4]

e In Case of Eye Contact: a. Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[3][12] b. Remove contact lenses if
present and easy to do.[8] c. Get medical attention.[3][8]

The following diagram outlines the workflow for an emergency response to an exposure event.
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Emergency Response Workflow
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Caption: Emergency response workflow for Barium bromide dihydrate exposure.
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Chapter 5: Safe Handling, Storage, and Chemical
Stability

Proactive measures in handling and storage are essential to prevent accidental exposure and
maintain the integrity of the chemical.

Precautions for Safe Handling:

Always wear the appropriate personal protective equipment (PPE) as described in Chapter
3.[4][8]

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe in the dust.[3][4]

Wash hands thoroughly after handling the product and before eating, drinking, or smoking.[3]
[8]

Use only under a chemical fume hood or in a well-ventilated area.[3][8]

Conditions for Safe Storage: The hygroscopic nature of Barium bromide dihydrate is the
most critical factor for storage.

o Keep the container tightly closed in a dry and well-ventilated place.[3][4][6][8]
o Store away from incompatible materials to prevent hazardous reactions.[4]

e Protect from moisture and moist air.[4][5]

Stability and Reactivity:

» Reactivity: The product is generally non-reactive under normal conditions.[8]

o Chemical Stability: It is stable under recommended storage conditions but is hygroscopic.[3]

[415](8]

» Conditions to Avoid: Direct sunlight, contact with moist air or water, and excess heat should
be avoided.[3][5][8]
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e Incompatible Materials: Avoid contact with strong acids and oxidizing agents.[3][4][5][7]

e Hazardous Decomposition Products: Upon heating, especially during a fire, toxic fumes such
as hydrogen halides and barium oxides may be released.[3][7][13]

Chapter 6: Accidental Release and Disposal
Procedures

In the event of a spill, a systematic and safe cleanup procedure is necessary to prevent
exposure and environmental contamination.

Protocol 2: Accidental Release Measures (Spill Cleanup)

o Evacuation and Ventilation: Evacuate unnecessary personnel from the spill area.[3][8]
Ensure the area is well-ventilated.[8]

» Wear Protective Equipment: Before initiating cleanup, don the appropriate PPE, including
respiratory protection, gloves, and eye protection. Do not attempt to take action without
suitable protective equipment.[8]

o Containment: Stop the leak if it is safe to do so.[4] Cover the spill with a plastic sheet to
prevent the dust from becoming airborne.[4]

o Cleanup: a. Do not use water to clean up the spill, as this will dissolve the material and could
spread contamination.[6] b. Carefully sweep or vacuum the spilled material. Avoid creating
dust.[3][4] c. Place the collected material into a suitable, labeled container for disposal.[3][4]

o Decontamination: Thoroughly clean the contaminated surface with soap and water after the
solid material has been removed.[12]

e Environmental Precautions: Prevent the spilled material from entering drains, sewers, or
waterways.[4][11] If a significant amount enters a waterway, notify the relevant authorities.[3]

Waste Disposal:

o Waste from Barium bromide dihydrate is considered hazardous waste.[5]
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» Disposal must be conducted in accordance with all local, regional, and national
environmental regulations.[6][8]

o Dispose of the contents and the container at an approved waste disposal plant.[3][5] Do not
re-use empty containers.[8]

Chapter 7: Transportation and Regulatory
Information

For shipping and transport, Barium bromide dihydrate is regulated as a hazardous material.

Table 2: Transportation Information

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Barium
DOT/TDG/ compound, n.o.s. )
UN1564 ) ] 6.1 (Toxic) I
IATA/ IMDG (Barium bromide,

dihydrate)

Source(s):[3][4][6]

This substance is also subject to various national and international regulations. For example, in
the United States, it is considered hazardous by the OSHA Hazard Communication Standard
(29 CFR 1910.1200).[6]

Conclusion

The safe handling of Barium bromide dihydrate is predicated on a thorough understanding of
its primary hazard: acute toxicity from the soluble barium ion. By implementing robust
engineering controls, consistently using appropriate personal protective equipment, and being
fully prepared with emergency response protocols, researchers can effectively mitigate the
risks associated with this valuable chemical. This guide serves as a framework for developing
laboratory-specific procedures that are not only compliant but are also rooted in a deep
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understanding of the chemical's properties and toxicological effects, fostering a culture of
safety and scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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